![molecular formula C5H3BrN2O3 B1502565 2-Bromo-6-hydroxy-3-nitropyridine CAS No. 623563-76-8](/img/structure/B1502565.png)
2-Bromo-6-hydroxy-3-nitropyridine
Overview
Description
2-Bromo-6-hydroxy-3-nitropyridine is a derivative of pyridine . It has a molecular formula of C5H3BrN2O3 .
Synthesis Analysis
The synthesis of this compound can be achieved from 3-nitropyridine-2-amine . A process for the preparation of nitropyridine derivatives has been disclosed in a patent . The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion .Molecular Structure Analysis
The molecular structure of this compound has been optimized using both DFT and HF methods . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Chemical Reactions Analysis
The reaction mechanism of nitropyridines is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift . From 3-nitropyridine, a series of 2-substituted-5-nitro-pyridines has been synthesized .Physical And Chemical Properties Analysis
The molecular weight of this compound is 202.99 g/mol . More detailed physical and chemical properties are not available in the sources.Scientific Research Applications
Solvent Reactivity
2-Bromo-6-hydroxy-3-nitropyridine exhibits varying reactivity depending on the solvent used. For example, higher polarity solvents accelerate substitution processes, particularly influencing the replacement of substituents in specific positions relative to the nitro-group. This insight is crucial for developing synthesis methods for various pyridine derivatives (Hertog & Jouwersma, 1953).
Vibrational Spectroscopic Studies
Density Functional Theory (DFT) studies have been conducted on similar compounds, like 3-hydroxy-6-methyl-2-nitropyridine, to understand their molecular structure and vibrational characteristics. These studies provide insights into molecular stability, bond strength, and the site of chemical reactivity, which are essential for understanding the chemical behavior of this compound (Karnan, Balachandran, & Murugan, 2012).
Synthesis of Derivatives
This compound can be a precursor in synthesizing various pyridine derivatives. Different chemical reactions and methodologies have been developed to produce these derivatives, which have applications in various fields including pharmaceuticals and agrochemicals (Hawes & Wibberley, 1967).
Molecular Stability and Bond Analysis
Studies on related compounds show that Natural Bond Orbital (NBO) analysis and HOMO-LUMO energy assessments can provide critical information about the molecular stability and bond strength of this compound. This knowledge is essential for predicting its reactivity and stability in various chemical processes (Balachandran, Lakshmi, & Janaki, 2012).
Large Scale Synthesis
There have been developments in large-scale synthesis methods for similar compounds like 5-Bromo-2-nitropyridine, which can inform the production techniques for this compound. Understanding the safety and efficiency of these processes is crucial for industrial applications (Agosti et al., 2017).
Safety and Hazards
2-Bromo-6-hydroxy-3-nitropyridine is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to avoid contact with skin and eyes .
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which 2-bromo-6-hydroxy-3-nitropyridine belongs, are often used in suzuki–miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process .
Biochemical Pathways
Nitropyridines have been used to synthesize a variety of compounds, indicating their involvement in diverse chemical pathways .
Result of Action
Nitropyridines have been used in the synthesis of various biologically active compounds, suggesting that they may have diverse effects at the molecular and cellular levels .
Action Environment
It is generally recommended to avoid dust formation and ensure adequate ventilation when handling this compound .
properties
IUPAC Name |
6-bromo-5-nitro-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2O3/c6-5-3(8(10)11)1-2-4(9)7-5/h1-2H,(H,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCFCOAZLLFZYKI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC(=C1[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90677205 | |
Record name | 6-Bromo-5-nitropyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90677205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
623563-76-8 | |
Record name | 6-Bromo-5-nitropyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90677205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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